Cas no 169812-02-6 (Hexane, 3,3-dimethoxy-2,4-dimethyl-)

• Product Name: Hexane, 3,3-dimethoxy-2,4-dimethyl-
• CAS No: 169812-02-6
• MF: C₁₀H₂₂O₂
• MW: 174.280483722687
• CID: 1356509
• PubChem ID: 71353616
• Update Time: 2025-04-20

Hexane, 3,3-dimethoxy-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Hexane, 3,3-dimethoxy-2,4-dimethyl-
• 3,3-dimethoxy-2,4-dimethylhexane
• 169812-02-6
• DTXSID30778341

• Inchi： 1S/C10H22O2/c1-7-9(4)10(11-5,12-6)8(2)3/h8-9H,7H2,1-6H3
• InChI Key： OGSCRSXGTWWIKS-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)C)(C(C)CC)OC

Computed Properties

• Exact Mass: 174.16206
• Monoisotopic Mass: 174.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46